![molecular formula C15H31N3O B2658920 N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide CAS No. 1154563-59-3](/img/structure/B2658920.png)
N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide
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Description
N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide is a useful research compound. Its molecular formula is C15H31N3O and its molecular weight is 269.433. The purity is usually 95%.
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Scientific Research Applications
Polyamide Synthesis and DNA Binding
- Synthesis Techniques : Polyamides containing specific amino acids like N-methylimidazole (Im) and N-methylpyrrole (Py) have been synthesized using techniques like Fmoc solid phase synthesis, which is optimized to afford high coupling yields. This methodology is crucial in the development of synthetic ligands with DNA binding capabilities comparable to natural DNA binding proteins (Wurtz et al., 2001).
- DNA Binding Affinity : Research on polyamides containing Im and Py amino acids reveals their potential for sequence-specific recognition in the minor groove of DNA. The use of simple aliphatic amino acid linkers in these polyamides affects their binding affinity and specificity, crucial for potential therapeutic applications (Clairac et al., 1997).
Polymerization and Material Synthesis
- Polymer Latex Synthesis : Studies have shown the preparation of cationic poly(N-isopropylacrylamide) copolymer latexes, highlighting the role of specific amines in polymerization kinetics and particle nucleation. This research is significant for developing materials with potential applications in biotechnology and material science (Meunier et al., 1995).
Biobased Chemical Production
- Sustainable Chemical Synthesis : Research on synthesizing biobased chemicals like succinonitrile from amino acids present in plant proteins, such as glutamic acid and glutamine, demonstrates the potential for creating sustainable and environmentally friendly chemical production methods (Lammens et al., 2011).
Drug Development and Anticancer Research
- Anticancer Agent Synthesis : Functionalized amino acid derivatives have been synthesized and evaluated for their cytotoxicity against human cancer cell lines. This research offers new avenues for designing anticancer agents (Kumar et al., 2009).
DNA-Protein Complex Characterization
- Characterizing Protein-DNA Complexes : Fluorescence-conjugated pyrrole/imidazole polyamides have been used to characterize protein-DNA complex formation, indicating their potential application in studying gene regulation mechanisms (Han et al., 2016).
Properties
IUPAC Name |
N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H31N3O/c1-17(14-8-5-3-4-6-9-14)13-10-15(19)18(2)12-7-11-16/h14H,3-13,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZMVDNVMACKQGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC(=O)N(C)CCCN)C1CCCCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H31N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1154563-59-3 |
Source
|
Record name | N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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